Cas no 1805312-10-0 (4-(Difluoromethyl)-2-methyl-3-nitropyridine)

• Product name: 4-(Difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1805312-10-0
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4847512

4-(Difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C7H6F2N2O2/c1-4-6(11(12)13)5(7(8)9)2-3-10-4/h2-3,7H,1H3
• InChI Key： DPQMMEUVQWYXQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-2-methyl-3-nitropyridine

4-(Difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1805312-10-0): A Comprehensive Overview

4-(Difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1805312-10-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(Difluoromethyl)-2-methyl-3-nitropyridine.

Chemical Structure and Properties

4-(Difluoromethyl)-2-methyl-3-nitropyridine is a pyridine derivative with a difluoromethyl group and a nitro group attached to the pyridine ring. The difluoromethyl group (CF₂H) is known for its ability to modulate the electronic properties of molecules, making it an attractive functional group in drug design. The nitro group (NO₂) further enhances the compound's reactivity and biological activity. The combination of these functional groups imparts unique chemical and physical properties to 4-(Difluoromethyl)-2-methyl-3-nitropyridine, including high solubility in organic solvents and thermal stability.

Synthesis Methods

The synthesis of 4-(Difluoromethyl)-2-methyl-3-nitropyridine has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-amino-5-methylpyridine with difluoroacetyl chloride followed by nitration. Another method involves the condensation of 3-cyano-5-methylpyridine with difluoroacetic acid, followed by reduction and subsequent nitration. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activity and Applications

4-(Difluoromethyl)-2-methyl-3-nitropyridine has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable lead compound for drug discovery. For instance, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the degradation of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its enzymatic inhibition properties, 4-(Difluoromethyl)-2-methyl-3-nitropyridine has also shown antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a promising candidate for antiviral drug development.

Clinical Trials and Future Prospects

The potential therapeutic applications of 4-(Difluoromethyl)-2-methyl-3-nitropyridine have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy, with promising results. Early-stage clinical trials are currently underway to evaluate its therapeutic potential in various disease conditions.

The future prospects for 4-(Difluoromethyl)-2-methyl-3-nitropyridine are bright, given its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to meet the growing demand for this compound in pharmaceutical research.

Conclusion

In conclusion, 4-(Difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1805312-10-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable lead compound for the development of novel therapeutic agents. As research continues to advance, we can expect to see more exciting developments in the application of this compound in various disease treatments.